4-(4-Aminophenoxy)pyridine-2-carboxamide

• IUPAC Name: 4-(4-aminophenoxy)pyridine-2-carboxamide
• InChI: InChI=1S/C12H11N3O2/c13-8-1-3-9(4-2-8)17-10-5-6-15-11(7-10)12(14)16/h1-7H,13H2,(H2,14,16)
• InChI Key: UWFQBNUDTOONHQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N)OC2=CC(=NC=C2)C(=O)N
• Molecular Formula: C12H11N3O2
• DSSTOX Substance ID: DTXSID60630468
• Molecular Weight: 229.23 g/mol
• CAS No.: 284462-80-2

Description

4-(4-Aminophenoxy)pyridine-2-carboxamide (4-APC) is a synthetic compound that has been used in a variety of scientific research applications. It is a derivative of pyridine and is typically used in laboratory experiments as a reagent, a catalyst, or as a model for biochemical and physiological studies. 4-APC is known for its ability to bind to proteins and enzymes, and has been used in a number of research projects to investigate the interactions between proteins and other molecules.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Derivatives : 4-(4-Aminophenoxy)pyridine-2-carboxamide has been used in the synthesis of various chemical compounds. For instance, Pan Qing-cai (2010) synthesized 4-(4-aminophenoxy)-2-(alkyl carbamoyl)pyridines from N-alkyl-4-chloro-2-pyridine carboxamides and p-aminophenol potassium (Pan Qing-cai, 2010).
• Novel Compound Synthesis : Schroeder et al. (2009) identified substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides as potent Met kinase inhibitors (Schroeder et al., 2009).

Polymer Synthesis

• Polyamides and Poly(amide-imide)s Synthesis : Saxena et al. (2003) used this compound in the synthesis of polyamides and poly(amide-imide)s through poly-condensation with aromatic dicarboxylic acids and bis(carboxyphthalimide)s (Saxena et al., 2003).

Medicinal Applications

• Anticancer Activity : Jayarajan et al. (2019) synthesized compounds using this compound and investigated their non-linear optical (NLO) properties and potential as anticancer agents (Jayarajan et al., 2019).
• Osteoporosis Treatment : Saito et al. (2019) explored the synthesis and structure-activity relationships of 3-aminothieno[2,3-b]pyridine-2-carboxamides, including derivatives of this compound, as bone anabolic agents for osteoporosis treatment (Saito et al., 2019).

Safety and Hazards

The safety data sheet (SDS) for 4-(4-Aminophenoxy)pyridine-2-carboxamide was not available in the resources. Therefore, specific information about its hazards, safe handling, and storage is not available.

Mechanism of Action

Target of Action

The primary target of 4-(4-Aminophenoxy)pyridine-2-carboxamide is the MET protein . The MET protein plays a crucial role in cellular processes such as proliferation, survival, and motility .

Mode of Action

The compound interacts with the MET protein by binding to it . This interaction is based on the analysis of the binding patterns of similar compounds like cabozantinib and BMS-777607 to the MET protein .

Biochemical Pathways

The compound affects the MET protein pathway, which is involved in various cellular processes. The downstream effects of this interaction include changes in cell proliferation, survival, and motility .

Result of Action

The compound exhibits antiproliferative activity against different cell lines (A549, HeLa, and MCF-7) . It induces apoptosis of A549 cells and blocks the cells mainly in the G0/G1 phase . The IC50 value of the compound on c-Met kinase is 46.5 nM .

Biochemical Analysis

Biochemical Properties

4-(4-Aminophenoxy)pyridine-2-carboxamide plays a significant role in biochemical reactions. It interacts with enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, it has been shown to interact with certain kinases, which are enzymes that transfer phosphate groups to specific substrates, thereby regulating various cellular processes . The nature of these interactions often involves binding to the active site of the enzyme, leading to either inhibition or activation of the enzyme’s activity.

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, studies have shown that this compound can induce apoptosis in cancer cells, such as A549 cells, by affecting the cell cycle and promoting cell death . Additionally, it can alter the expression of genes involved in cell proliferation and survival, thereby impacting cellular metabolism and overall cell function.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can inhibit or activate enzymes by binding to their active sites, leading to changes in their activity. For instance, it has been observed to form hydrogen bonds with key amino acids in the active site of certain kinases, thereby modulating their function . These interactions can result in changes in gene expression, further influencing cellular processes.

Temporal Effects in Laboratory Settings

The effects of this compound can change over time in laboratory settings. Its stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under certain conditions, but it can degrade over time, leading to a decrease in its efficacy . Long-term exposure to this compound in in vitro or in vivo studies has shown sustained effects on cellular function, including prolonged inhibition of cell proliferation and induction of apoptosis.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it may exhibit therapeutic effects, such as inhibiting tumor growth, while at higher doses, it can cause toxic or adverse effects . Threshold effects have been observed, where a certain dosage is required to achieve the desired therapeutic outcome. Exceeding this threshold can lead to toxicity and adverse reactions, highlighting the importance of dosage optimization in preclinical studies.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that regulate metabolic flux and metabolite levels. For example, it can influence the activity of enzymes involved in the synthesis and degradation of nucleotides, thereby affecting nucleotide metabolism . These interactions can lead to changes in the levels of metabolites, further impacting cellular function and overall metabolism.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are crucial for its activity. It can interact with transporters and binding proteins that facilitate its uptake and distribution within the cell . These interactions can influence its localization and accumulation in specific cellular compartments, thereby affecting its efficacy and function.

Subcellular Localization

The subcellular localization of this compound is essential for its activity and function. It can be directed to specific compartments or organelles through targeting signals or post-translational modifications . For instance, it may localize to the nucleus, where it can interact with nuclear proteins and influence gene expression. Alternatively, it may accumulate in the cytoplasm, where it can modulate cytoplasmic enzymes and signaling pathways.

Synthesis routes and methods

Procedure details

Entry 43: 4-Chloropyridine-2-carbonyl chloride HCl salt was reacted with ammonia according to Method A1, Step 3b to form 4-chloro-2-pyridinecarboxamide. 4-Chloro-2-pyridinecarboxamide was reacted with 4-aminophenol according to Method A2, Step 4 to form 4-(2-carbamoyl-4-pyridyloxy)aniline. According to Method C1a, 4-chloro-3-(trifluoromethyl)phenyl isocyanate was reacted with 4-(2-carbamoyl-4-pyridyloxy)aniline to afford the urea.